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Compound of Interest

Compound Name: Zileuton Sulfoxide

Cat. No.: B583540

An In-Depth Technical Guide to Zileuton Sulfoxide
Introduction

Zileuton is an orally active inhibitor of the 5-lipoxygenase enzyme, a critical component in the
biosynthesis of leukotrienes.[1] By blocking this pathway, zileuton effectively reduces the
production of inflammatory mediators like leukotriene B4 (LTB4), LTC4, LTD4, and LTE4.[1]
These leukotrienes are significantly involved in the pathophysiology of asthma, contributing to
inflammation, edema, mucus secretion, and bronchoconstriction.[1][2] Zileuton is a racemic
mixture of R(+) and S(-) enantiomers, both of which are pharmacologically active.[3]

Zileuton sulfoxide is a metabolite of zileuton, formed through oxidative metabolism in the liver.
[2][4] Understanding the properties of this metabolite is crucial for a comprehensive
pharmacological and toxicological assessment of the parent drug. This guide provides a
detailed overview of the known physical and chemical properties of zileuton sulfoxide, its
metabolic generation, mechanism of action, and relevant experimental protocols.

Physical and Chemical Properties

Zileuton sulfoxide is identified as N-Hydroxy-N-[1-(1-oxidobenzo[b]thien-2-yl)ethyllurea.[4]
Limited experimental data is available for the physical properties of zileuton sulfoxide itself.
The data presented below has been compiled from various chemical suppliers and databases.
For comparison, properties of the parent compound, zileuton, are also included where relevant.
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Zileuton (Parent

Property Zileuton Sulfoxide
Compound)

Molecular Formula C11H12N203S[4][5] C11H12N202S[3]

Molecular Weight 252.29 g/mol [4][5] 236.29 g/mol [3]

CAS Number 1147524-83-1[4][5] 111406-87-2[6]

Melting Point Data not available 144.2 - 145.2 °C[3]

Boiling Point Data not available Data not available
DMSO: =20 mg/mL (at ~60°C),
47 mg/mL[7] Ethanol: ~10
mg/mL[8], 47 mg/mL[7]

- ) Methanol: Soluble[3] Water:

Solubility Data not available ) )
Practically insoluble[3]
Acetonitrile: Slightly soluble[3]
Hexane: Practically
insoluble[3]

pKa Data not available Data not available

Metabolism and Formation of Zileuton Sulfoxide

Zileuton is primarily eliminated through hepatic metabolism.[2][9] The oxidative metabolism of

zileuton and its N-dehydroxylated metabolite is carried out by cytochrome P450 isoenzymes,
specifically CYP1A2, CYP2C9, and CYP3A4.[2][3][10] This metabolic process results in the
formation of several metabolites, including zileuton sulfoxide and O-glucuronide conjugates.

[2]
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Metabolic Pathway of Zileuton

Zileuton CYP1A2, CYP2C9, CYP3A4

Oxidative Metabolism

Other Metabolites
Zileuton Sulfoxide (e.g., O-glucuronides,
N-dehydroxyzileuton)
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5-Lipoxygenase Signaling Pathway and Inhibition by Zileuton
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Experimental Workflow for Plasma Sample Preparation (LLE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

